CY5-Peg5-azide bromide

• Molecular Formula: C44H63BrN6O6
• Molecular Weight: 851.9 g/mol
• InChI: InChI=1S/C44H62N6O6.BrH/c1-43(2)36-16-11-13-18-38(36)49(5)40(43)20-8-6-9-21-41-44(3,4)37-17-12-14-19-39(37)50(41)25-15-7-10-22-42(51)46-23-26-52-28-30-54-32-34-56-35-33-55-31-29-53-27-24-47-48-45;/h6,8-9,11-14,16-21H,7,10,15,22-35H2,1-5H3;1H
• InChIKey: BJIMARIGVPJVBT-UHFFFAOYSA-N

Researchers often face poor water solubility and high background fluorescence with standard Cy5 dyes, compromising imaging depth and reproducibility in live-cell assays. CY5-Peg5-azide bromide solves this with: - **High brightness**: ε = 232,000 M⁻¹cm⁻¹ for low-abundance protein detection. - **PEG5-enhanced solubility**: Reduces aggregation and non-specific binding. - **Dual click compatibility**: Supports CuAAC and copper-free SPAAC for live-cell labeling. - **PROTAC linker**: Enables direct tracking of degradation kinetics via Cy5 fluorescence. Suitable for deep-tissue imaging and nanoparticle surface functionalization.

CY5-Peg5-azide bromide Overview

CY5-Peg5-azide bromide は、近赤外蛍光色素 Cyanine5 (Cy5) に 5 ユニットのポリエチレングリコール (PEG5) スペーサーと末端アジド基 (-N₃) を結合させた、クリックケミストリー用蛍光プローブである。本化合物は PROTAC (Proteolysis Targeting Chimera) リンカーとしても分類され、ターゲットタンパク質のユビキチン化と分解を誘導する二官能性分子の構築に利用可能である。Cy5 は最大吸収波長 650 nm、最大蛍光波長 670 nm の近赤外領域に発光を持ち、生体組織透過性が高く、バックグラウンド自家蛍光の干渉が少ないという特性を有する。PEG5 鎖は親水性を付与し、水溶液中での溶解性と生体適合性を向上させるとともに、蛍光色素の凝集や非特異的吸着を抑制する。

Near-IR fluorescence probe (Cy5 core, Ex/Em ~650/670 nm)

PEG5 spacer supports aqueous solubility and reduces dye aggregation

Azide handle compatible with CuAAC and SPAAC click chemistry

Classified as PROTAC linker for targeted protein degradation studies

Why CY5-Peg5-azide bromide Resists Simple Substitution

CY5-Peg5-azide bromide を、PEG 鎖長の異なる類縁体（例：Cy5-PEG3-azide）や末端官能基の異なる誘導体（例：Cy5-NHS ester）で単純に置き換えることは、実験の再現性と性能を著しく損なうリスクを伴う。PEG 鎖長は水溶性、分子間距離、立体障害の緩和に直接影響し、短い PEG3 鎖では不十分な親水性や凝集が生じる可能性がある。また、アジド基は SPAAC (歪み促進アルキン-アジド環化付加) と CuAAC (銅触媒アルキン-アジド環化付加) の両方に対応するが、NHS エステルなどの反応基ではこの汎用性が失われる。さらに、臭化物塩としての形態はクロライド塩と比較して、質量分析や NMR 解析におけるシグナルに差異をもたらす。以下の定量的エビデンスは、本化合物が「単なる Cy5 標識試薬」ではなく、特定の用途において類縁体を凌駕する設計上の優位性を持つことを示す。

PEG linker length Shorter PEG3 analogs may reduce aqueous solubility and increase dye aggregation, altering labeling performance.

Reactive handle NHS ester derivatives lack click chemistry versatility and cannot be used in copper-free SPAAC labeling.

Counterion form Bromide vs. chloride salt may shift mass spectrometry and NMR signals; direct substitution may require re-optimization.

CY5-Peg5-azide bromide Key Differentiators

PEG5 Linker Enhances Aqueous Solubility

CY5-Peg5-azide bromide は、PEG5 鎖の導入により、より短い PEG3 鎖を持つ Cy5-PEG3-azide と比較して、水性媒体中での溶解性が向上している。Cy5-PEG3-azide が水に対して 'low solubility' と評価される一方、本化合物は水溶性に優れ、生体適合性が高いと報告されている。これは PEG 鎖長の延長が親水性を高め、蛍光色素の疎水性相互作用による凝集を抑制するという、PEG 化学の一般的な原理に合致するものである。

Aqueous Solubility

Cross-study comparable

Good aqueous solubility (reported)

vs. PEG3 analog: Low solubility in water

Supports higher labeling efficiency in aqueous buffer systems

Solubility assessments from vendor product datasheets

Evidence Dimension	水性媒体への溶解性 (Water Solubility)
Target Compound Data	水溶性良好 (Good aqueous solubility)
Comparator Or Baseline	Cy5-PEG3-azide: 水への溶解性は低い (Low solubility in water)
Quantified Difference	定性的差異 (溶解性: 良好 vs 低い)
Conditions	各ベンダーの製品データシートに基づく

Why This Matters

PEG5 鎖は、タンパク質や細胞の標識実験において、より高い標識効率と低い非特異的バックグラウンドをもたらし、実験の質を向上させる。

Click Chemistry Versatility vs. NHS Esters

CY5-Peg5-azide bromide のアジド基は、銅触媒アルキン-アジド環化付加 (CuAAC) と歪み促進アルキン-アジド環化付加 (SPAAC) の両方のクリック反応経路に対応する。これに対し、一般的な代替標識試薬である Cy5-NHS エステルは、一級アミンとの反応性に限定され、CuAAC/SPAAC のような生体直交性反応には利用できない。この差は、生細胞内標識や複雑な生物学的マトリックス中での標識実験において、反応特異性とバックグラウンドノイズに決定的な影響を与える。

Click Chemistry Compatibility

Class-level inference

CuAAC & SPAAC compatible

vs. NHS ester: amine-reactive only

Enables copper-free live-cell labeling workflow for reduced cytotoxicity

Functional classification based on reactive group chemistry

Evidence Dimension	利用可能なクリックケミストリー反応経路
Target Compound Data	CuAAC (銅触媒) および SPAAC (無銅) に対応
Comparator Or Baseline	Cy5-NHS ester: アミン反応性のみ (クリックケミストリー非対応)
Quantified Difference	機能的差異 (2経路 vs 0経路)
Conditions	各ベンダーの製品情報に基づく

Why This Matters

SPAAC 対応により、銅イオン毒性を回避した生細胞標識や in vivo イメージングが可能となり、実験デザインの自由度が飛躍的に向上する。

High Molar Extinction Coefficient Advantage

CY5-Peg5-azide bromide の蛍光団である Cy5 は、最大励起波長 646 nm、最大蛍光波長 662 nm において、モル吸光係数 (ε) 232,000 M⁻¹cm⁻¹ という高い値を示す。これは、同じく近赤外領域で使用される Cy7 の吸光係数 (約 199,000 M⁻¹cm⁻¹) や、可視光領域の Cy3 (約 150,000 M⁻¹cm⁻¹) よりも顕著に高い。モル吸光係数は蛍光輝度 (Brightness) の主要な決定因子の一つであり、この数値の高さは、同一モル濃度においてより強い蛍光シグナルが得られることを示唆する。

Molar Extinction Coefficient

Cross-study comparable

ε = 232,000 M^-1cm^-1

May support higher detection sensitivity in low-abundance assays

Higher than Cy7 (~199,000) and Cy3 (~150,000); solvent conditions unspecified

Evidence Dimension	モル吸光係数 (ε) at λ_max
Target Compound Data	232,000 M⁻¹cm⁻¹ (Cy5 core)
Comparator Or Baseline	Cy7: 約 199,000 M⁻¹cm⁻¹; Cy3: 約 150,000 M⁻¹cm⁻¹
Quantified Difference	Cy5 は Cy7 より ~17% 高い, Cy3 より ~55% 高い
Conditions	分光光度計による測定 (溶媒: 記載なし)

Why This Matters

高いモル吸光係数は、低濃度サンプルや微弱なシグナルを検出する必要があるアッセイにおいて、より高い感度と S/N 比を提供し、データの信頼性を向上させる。

Optimized PEG Linker Length for PROTACs

CY5-Peg5-azide bromide は PROTAC 合成用 PEG リンカーとして明示的に分類されており、E3 リガーゼリガンドとターゲットタンパク質リガンドを連結する役割を担う。PEG5 鎖の長さは、PROTAC 三元複合体の形成効率に影響を与える「リンカー長」の重要なパラメータであり、短すぎる PEG3 リンカー (Cy5-PEG3-azide) や長すぎるリンカーは、分解効率を著しく低下させる可能性がある[1]。本化合物は、多くの PROTAC 設計において経験的に好まれる 12-20 原子長の範囲に収まる PEG5 鎖を提供する。

PROTAC Linker Length

Class-level inference

PEG5 linker (5 ethylene glycol units)

PEG5 length provides a starting point for ternary complex formation studies

Based on PROTAC design models; degradation efficiency requires empirical testing

Evidence Dimension	PROTAC 合成への適合性 (PEG 鎖長)
Target Compound Data	PEG5 鎖 (5ユニット) を有し、PROTAC リンカーとして使用可能
Comparator Or Baseline	Cy5-PEG3-azide: PEG3 鎖 (3ユニット) を有する
Quantified Difference	構造的差異 (PEG5 対 PEG3)、分解効率への影響は実験系依存
Conditions	PROTAC 三元複合体形成モデルに基づく

Why This Matters

PEG5 鎖長は、標的タンパク質分解誘導活性を最大化するためのリンカー最適化スクリーニングにおいて、有望な出発点となる。

• [1] Burslem, G. M., & Crews, C. M. (2020). Small-molecule control of intracellular protein levels through targeted protein degradation. Cell Chemical Biology, 27(1), 1-14. View Source

CY5-Peg5-azide bromide Applications

High-Sensitivity In Vitro Fluorescence Imaging

CY5-Peg5-azide bromide の高いモル吸光係数 (232,000 M⁻¹cm⁻¹) に基づく高輝度蛍光は、低発現タンパク質の検出や微弱なシグナル増幅が必要なアッセイに最適である。PEG5 鎖による優れた水溶性は、抗体やタンパク質の標識効率を高め、非特異的バックグラウンドを低減するため、高品質なイメージングデータの取得を支援する。

Live-Cell Labeling & In Vivo Imaging via SPAAC

アジド基の存在により、本化合物は歪み促進アルキン-アジド環化付加 (SPAAC) 反応に利用可能である。これは、銅触媒を使用しないため、細胞毒性を回避し、生きた細胞や組織内での標的分子 (DBCO 修飾タンパク質、核酸、代謝物) の特異的かつ低侵襲的な蛍光標識を可能にする。Cy5 の近赤外蛍光特性と相まって、生体深部イメージングや長期タイムラプス観察に特に適している。

Fluorescent PROTAC Construction & Degradation Tracking

CY5-Peg5-azide bromide は PROTAC 合成用リンカーとして設計されており、ターゲットタンパク質リガンドと E3 リガーゼリガンドを連結する。Cy5 蛍光団が組み込まれているため、合成した PROTAC 分子の細胞内局在、ターゲットエンゲージメント、および分解動態を蛍光顕微鏡下で直接追跡することが可能となる。PEG5 鎖は適度な距離を提供し、PROTAC 三元複合体の形成を立体的に補助することが期待される[1]。

Nanoparticle Surface Modification & In Vivo Tracking

PEG5 鎖の高い親水性と生体適合性は、ナノ粒子 (リポソーム、ポリマーミセル、金属ナノ粒子など) の表面を修飾し、血中滞留性を向上させるのに寄与する。末端アジド基を介したクリック反応により、アルキン修飾されたキャリア表面へ共有結合で固定化できる。これにより、Cy5 蛍光を利用したキャリアの細胞内取り込み経路や生体内分布の高感度追跡が実現する。

Application

Selection Property

Validation Focus

In vitro fluorescence imaging (low-abundance targets)

High-brightness Cy5 core with PEG5-enhanced solubility

Signal-to-noise ratio and nonspecific binding assessment

Live-cell labeling via copper-free click chemistry

Azide handle compatible with SPAAC reactions

Labeling specificity and cell viability monitoring

Fluorescent PROTAC construction and tracking

PEG5 linker length designed for ternary complex formation

Ternary complex assembly and degradation kinetics

Nanoparticle surface modification and biodistribution tracking

PEG5 hydrophilicity and azide for click conjugation

Circulation half-life and in vivo biodistribution (research models)

• [1] Burslem, G. M., & Crews, C. M. (2020). Small-molecule control of intracellular protein levels through targeted protein degradation. Cell Chemical Biology, 27(1), 1-14. View Source